Cas no 63675-72-9 (Nisoldipine)

• Product Name: Nisoldipine
• CAS No: 63675-72-9
• MF: C₂₀H₂₄N₂O₆
• MW: 388.414365768433
• MDL: MFCD00478055
• CID: 58073
• PubChem ID: 4499
• Update Time: 2025-10-29

Nisoldipine Chemical and Physical Properties

Names and Identifiers

• 3-Isobutyl 5-methyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• Nisoldipine
• BAY-k 5552
• 3-O-methyl 5-O-(2-methylpropyl) 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• (±)-Isobutyl methyl 1,4-dihydro-2,6-dimethyl-4-(o-nitrophenyl)-3,5-pyridinedicarboxylate
• 1,4-Dihydro-2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylic acid methyl 2-methylpropyl ester
• Sular
• 1,4-Dihydro-2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylic Acid Isobutyl Methyl Ester
• Isobutyl Methyl 1,4-Dihydro-2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylate
• Nisocor
• Nisoldipino
• Nisoldipinum
• Nisoldipin
• Zadipina
• Baymycard
• Syscor
• Nisoldipinum [INN-Latin]
• Nisoldipino [INN-Spanish]
• Bay k 5552
• methyl 2-methylpropyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• VKQFCGNPDRICFG-UHFFFAOYSA-N
• C20H24N2O6
• Isobutyl 1,4-dihydro-5-methoxycarbonyl-2,6
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-, methyl 2-methylpropyl ester, (+-)-
• HMS3393O18
• DTXCID403371
• Nisoldipina
• BRD-A84465106-001-01-2
• CHEMBL441428
• HMS2231L20
• O5-isobutyl O3-methyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• UNII-4I8HAB65SZ
• HMS2089K20
• 63675-72-9
• NCGC00164633-02
• MLS001424102
• HY-17402
• SR-05000002009-3
• (+/-)-Isobutyl methyl 1,4-dihydro-2,6-dimethyl-4-(o-nitrophenyl)-3,5-pyridinedicarboxylate
• Geomatrix 16e
• 3-Isobutyl5-methyl2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• 3-methyl 5-(2-methylpropyl) 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• NISOLDIPINE [WHO-DD]
• NCGC00255136-01
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-, methyl 2-methylpropyl ester
• SCHEMBL39779
• Nisoldipinum (INN-Latin)
• NISOLDIPINE [ORANGE BOOK]
• rac-methyl 2-methylpropyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• Nisoldipine (stn)
• BCP22696
• Nisoldipine 100 microg/mL in Methanol
• O5-isobutyl O3-methyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;Nisoldipine
• PD033037
• D00618
• Bay K 5552;BAY-K 5552;Sular
• CHEBI:76917
• Q3342150
• CAS-63675-72-9
• 4I8HAB65SZ
• MFCD00478055
• (+/-)-NISOLDIPINE
• AKOS037515714
• N0900
• CHEMBL3192341
• Nisoldipine;
• METHYL 2-METHYLPROPYL-1,4-DIHYDRO-2,6-DIMETHYL-4-(2-NITROPHENYL)-3,5-PYRIDINEDICARBOXYLATE, DL-
• AB01275444_02
• Nisoldipine [USAN:INN:BAN:JAN]
• NISOLDIPINE [VANDF]
• (+-)-Isobutyl methyl 1,4-dihydro-2,6-dimethyl-4-(o-nitrophenyl)-3,5-pyridinedicarboxylate
• CCG-100894
• Isobutyl 1,4-dihydro-5-methoxycarbonyl-2,6-dimethyl-4-(2-nitrophenyl)-3-pyridincarboxylat
• DB00401
• FT-0601599
• NCGC00164633-01
• NISOLDIPINE (USP-RS)
• 3-Isobutyl 5-methyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylate #
• NISOLDIPINE [MART.]
• Nisoldipine (JAN/USAN/INN)
• (.+/-.)-Nisoldipine
• (.+/-.)-Isobutyl methyl 1,4-dihydro-2,6-dimethyl-4-(o-nitrophenyl)-3,5-pyridinedicarboxylate
• BRN 0454188
• NISOLDIPINE [USP-RS]
• NC00144
• CS-1131
• SR-05000002009
• O5-methyl O3-(2-methylpropyl) 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• PD003071
• NSC 759106
• Tox21_112251
• MLS002153943
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-, methyl 2-methylpropyl ester, (.+/-.)-
• DTXSID0023371
• SW219237-1
• Pharmakon1600-01505390
• NISOLDIPINE [JAN]
• Baymycard, Norvasc, Syscor
• NISOLDIPINE (MART.)
• Tox21_302365
• NSC759106
• KS-5188
• EN300-119517
• EINECS 264-407-7
• HMS2097E13
• CHEMBL1726
• C08CA07
• MLS000759498
• HMS3884I08
• Nisoldipino (INN-Spanish)
• Nisoldipine, ~97%
• NS00002600
• NISOLDIPINE [MI]
• s1748
• NISOLDIPINE [INN]
• SMR000466370
• AB01275444-01
• BIDD:GT0684
• (+/-)-BAY-K-5552
• Bay-k-5552
• 3,5-PYRIDINEDICARBOXYLIC ACID, 1,4-DIHYDRO-2,6-DIMETHYL-4-(2-NITROPHENYL)-, METHYL 2-METHYLPROPYL ESTER, (+/-)-
• Nisoldipine,(S)
• CHEBI:7577
• HMS2051O18
• BN164147
• BDBM50227259
• AKOS005563632
• SR-05000002009-1
• Z277942268
• NISOLDIPINE [USAN]
• NSC-759106
• 6-BROMO-2,3-DIMETHOXYBENZOICACID
• Sular (TN)
• DL-255
• NCGC00164633-03
• GTPL2524
• Nisoldipine SR
• 3,5-PYRIDINEDICARBOXYLIC ACID, 1,4-DIHYDRO-2,6-DIMETHYL-4-(2-NITROPHENYL)-, 3-METHYL 5-(2-METHYLPROPYL) ESTER
• HMS3651K17
• HMS3714E13
• Nisoldipine, >=98% (HPLC)
• HMS3744O19
• AC-987
• HMS2093F15
• Tox21_112251_1
• isobutyl methyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• C07699
• A834466
• SBI-0206830.P001
• CCG-213412
• SR-05000002009-2
• BDBM50101963
• BDBM642532
• BRD-A84465106-001-08-7
• A10663
• US20230414632, Compound I-e
• BRD-A84465106-001-06-1
• 1ST10226
• BRD-A84465106-001-05-3
• STK631543
• BBL028683
• BRD-A84465106-001-03-8
• SBI-0206830.0001

• MDL： MFCD00478055
• Inchi： 1S/C20H24N2O6/c1-11(2)10-28-20(24)17-13(4)21-12(3)16(19(23)27-5)18(17)14-8-6-7-9-15(14)22(25)26/h6-9,11,18,21H,10H2,1-5H3
• InChI Key： VKQFCGNPDRICFG-UHFFFAOYSA-N
• SMILES： O(CC(C)C)C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC=CC=1[N+](=O)[O-])=O
• BRN： 0454188

Computed Properties

• Exact Mass: 388.16300
• Monoisotopic Mass: 388.163437
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.3
• Topological Polar Surface Area: 110

Experimental Properties

• Color/Form: Powder
• Density: 1.205
• Melting Point: 148.0 to 154.0 deg-C
• Boiling Point: 503.3±50.0 °C at 760 mmHg
• Flash Point: 258.2±30.1 °C
• Refractive Index: 1.544
• Solubility: DMSO: >10mg/mL
• PSA: 110.45000
• LogP: 4.05380
• Solubility: Not determined
• Merck: 6565

Nisoldipine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：3077
• WGK Germany：2
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36
• RTECS：3425000
• Hazardous Material Identification：
• Storage Condition：4°C, protect from light
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Nisoldipine

Nisoldipine (CAS No. 63675-72-9): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Nisoldipine (CAS No. 63675-72-9) is a well-known calcium channel blocker belonging to the dihydropyridine class. It is primarily used in the management of hypertension and angina pectoris. The compound is recognized for its high vascular selectivity, making it a preferred choice among healthcare professionals for treating cardiovascular conditions. With the increasing global prevalence of hypertension, Nisoldipine uses and benefits have become a hot topic in medical and pharmaceutical discussions.

The chemical structure of Nisoldipine includes a dihydropyridine ring, which is crucial for its mechanism of action. It works by inhibiting the influx of calcium ions into vascular smooth muscle and cardiac muscle cells, leading to vasodilation and reduced blood pressure. This mechanism has made Nisoldipine dosage and efficacy a common search query among medical professionals and patients alike. Recent studies have also explored its potential in other therapeutic areas, further increasing its market relevance.

One of the most discussed aspects of Nisoldipine is its pharmacokinetics. The compound exhibits high first-pass metabolism, resulting in low oral bioavailability. However, advanced formulations like extended-release tablets have been developed to overcome this limitation. These innovations have sparked interest in Nisoldipine side effects and Nisoldipine interactions, as patients seek safer and more effective treatment options. The extended-release formulations ensure a steady plasma concentration, minimizing peak-related side effects.

The applications of Nisoldipine extend beyond hypertension management. Research has indicated its potential in treating Raynaud's phenomenon and certain types of arrhythmias. These off-label uses have contributed to the growing popularity of Nisoldipine benefits in niche medical communities. Additionally, its role in reducing oxidative stress and endothelial dysfunction has been a focal point in recent cardiovascular research, aligning with the current trend of exploring multi-functional therapeutics.

Market trends for Nisoldipine reflect its increasing demand, particularly in regions with high hypertension prevalence. The compound is available under various brand names, and generic versions have further expanded its accessibility. Searches for Nisoldipine price and Nisoldipine availability have surged, especially in emerging markets where cost-effective treatments are prioritized. The pharmaceutical industry continues to invest in Nisoldipine research, aiming to enhance its formulations and explore new therapeutic indications.

Safety profiles and Nisoldipine contraindications are critical considerations for prescribing physicians. Common side effects include headache, dizziness, and peripheral edema, which are generally mild and transient. However, the compound is contraindicated in patients with severe aortic stenosis or cardiogenic shock. These safety aspects are frequently searched by healthcare providers, emphasizing the need for clear and accurate information.

In conclusion, Nisoldipine (CAS No. 63675-72-9) remains a vital therapeutic agent in cardiovascular medicine. Its unique properties, expanding applications, and ongoing research make it a subject of enduring interest. As the medical community continues to explore its full potential, Nisoldipine is poised to maintain its relevance in both clinical practice and pharmaceutical innovation. For those seeking detailed information on Nisoldipine mechanism of action or Nisoldipine clinical trials, staying updated with the latest research is essential.